1-(3-(4-fluorophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[5-(4-fluorophenyl)-3-(3-methylthiophen-2-yl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C16H15FN2OS/c1-10-7-8-21-16(10)15-9-14(18-19(15)11(2)20)12-3-5-13(17)6-4-12/h3-8,15H,9H2,1-2H3
• InChI Key: SSADGDVLHRJWRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2CC(=NN2C(=O)C)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN2OS
• Molecular Weight: 302.4 g/mol

Description

1-(3-(4-fluorophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C16H15FN2OS and its molecular weight is 302.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

• The compound has been synthesized by condensing chalcones with hydrazine hydrate, showing specific dihedral angles between the pyrazole and the fluoro-substituted rings. This process is significant in understanding the crystal structure and molecular conformations of such compounds (Loh et al., 2013).

Molecular Structure and Docking Studies

• Detailed molecular structure analysis, including HOMO-LUMO and MEP analysis, has been conducted. These studies are crucial for understanding the charge transfer within the molecule and its potential reactivity. This research is relevant for nonlinear optics and potential anti-neoplastic properties (Mary et al., 2015).

Antimicrobial Activity

• Synthesized derivatives of the compound have shown potent inhibitors of FabH, indicating strong antibacterial activity. This is significant for developing new antibiotics (Lv et al., 2010).

Antipsychotic Potential

• Certain derivatives of this compound have been explored for their antipsychotic-like profile in behavioral animal tests, offering insights into novel potential antipsychotic agents (Wise et al., 1987).

Anti-Tubercular Properties

• Some derivatives have shown promising anti-tubercular activity, indicating potential in tuberculosis treatment. Docking studies predict interactions within the Mycobacterium tuberculosis enoyl reductase enzyme (Venugopal et al., 2020).

Citations

Synthesis, in silico and antifungal studies of novel thiophene analogues containing pyrazole ring

HM Al-Maqtari, J Jamalis, S Chander… - Letters in Drug …, 2018 - ingentaconnect.com

Background: In the current study, a series of novel thiophene chalcones (3a-g) and pyrazole containing thiophene derivatives (6a-g) were designed as potential anti-fungal agents and …

Number of citations: 4 www.ingentaconnect.com